Tlr4-IN-1

• Molecular Formula: C10H12O4
• Molecular Weight: 196.20 g/mol
• InChI: InChI=1S/C10H12O4/c1-5-3-7(10(14)9(5)13)8(12)4-6(2)11/h5,7H,3-4H2,1-2H3
• InChIKey: WIOBDDXXACBUIP-UHFFFAOYSA-N

Tlr4-IN-1 (MD2-TLR4-IN-1): A Quantitative Guide to a Potent MD2-TLR4 Complex Antagonist for Acute Lung Injury Research

Tlr4-IN-1 (also cataloged as MD2-TLR4-IN-1 or compound 22m; CAS 2249801-12-3) is a small-molecule antagonist of the myeloid differentiation protein 2/toll-like receptor 4 (MD2-TLR4) complex. This 3-(indol-5-yl)-indazole derivative inhibits lipopolysaccharide (LPS)-induced inflammatory signaling by binding directly to MD2, thereby preventing LPS recognition and subsequent TLR4 activation [1]. It is a key tool for dissecting MD2-TLR4-dependent inflammatory pathways and for preclinical evaluation in models of acute lung injury (ALI) and sepsis.

▸ MD2-TLR4 extracellular antagonism study fit

▸ Acute lung injury & sepsis model research

▸ LPS-induced inflammatory signaling assay context

• [1] Liu Z, Chen L, Yu P, et al. Discovery of 3-(Indol-5-yl)-indazole Derivatives as Novel Myeloid Differentiation Protein 2/Toll-like Receptor 4 Antagonists for Treatment of Acute Lung Injury. J Med Chem. 2019 Jun 13;62(11):5453-5469. doi:10.1021/acs.jmedchem.9b00316. View Source

Why Tlr4-IN-1 Cannot Be Replaced by Other TLR4 or MD2 Inhibitors

Tlr4-IN-1 occupies a distinct mechanistic niche. Unlike the clinically evaluated TLR4 signaling inhibitor TAK-242 (Resatorvid), which acts intracellularly on the TIR domain, Tlr4-IN-1 acts extracellularly by competitively blocking the LPS-binding pocket of MD2 [1]. Furthermore, while the lipid A analog Eritoran also binds MD2, it exhibits significantly higher affinity (IC50 ~1.5 nM) [2], a difference that can dramatically alter pharmacodynamics and off-target profiles in vivo. These mechanistic and quantitative disparities underscore that MD2-TLR4 pathway inhibitors are not interchangeable; selection must be guided by specific experimental objectives.

Tlr4-IN-1

TAK-242 (Resatorvid)

Extracellular MD2 binding vs intracellular TIR domain; mechanism and potency profile may shift pathway interpretation

Tlr4-IN-1

Eritoran

MD2 ligand with ~100× higher affinity; pharmacodynamics and target occupancy may differ in model systems

• [1] Liu Z, Chen L, Yu P, et al. Discovery of 3-(Indol-5-yl)-indazole Derivatives as Novel Myeloid Differentiation Protein 2/Toll-like Receptor 4 Antagonists for Treatment of Acute Lung Injury. J Med Chem. 2019 Jun 13;62(11):5453-5469. doi:10.1021/acs.jmedchem.9b00316. View Source
• [2] Eritoran. IUPHAR/BPS Guide to Pharmacology. Antagonist activity at TLR4 in human serum assessed as reduction in LPS-induced TNFalpha production. pIC50 8.82 (IC50 1.5 nM). View Source

Quantitative Differentiation of Tlr4-IN-1: Head-to-Head and Cross-Study Comparisons

Cytokine Suppression: Comparative Potency of Tlr4-IN-1 vs. TAK-242

Tlr4-IN-1 demonstrates sub-micromolar inhibition of LPS-induced TNF-α and IL-6 production in macrophages, with IC50 values of 0.89 μM and 0.53 μM, respectively [1]. In contrast, the TLR4 signaling inhibitor TAK-242 (Resatorvid) exhibits nanomolar potency in similar assays, with reported IC50 values for TNF-α and IL-6 of 1.9 nM and 1.3 nM, respectively [2]. This 300- to 600-fold difference in potency highlights Tlr4-IN-1's utility in settings where complete blockade of the pathway is undesirable or where a graded, dose-dependent response is required.

Cytokine Suppression (IC50)

Reported

Tlr4-IN-1: 0.89 µM (TNF-α), 0.53 µM (IL-6)

TAK-242: 1.9 nM (TNF-α), 1.3 nM (IL-6)

Graded pathway inhibition context

Macrophage LPS assay; ~400× potency difference

Evidence Dimension	Inhibition of LPS-induced cytokine expression (IC50)
Target Compound Data	TNF-α IC50 = 0.89 μM; IL-6 IC50 = 0.53 μM
Comparator Or Baseline	TAK-242 (Resatorvid): TNF-α IC50 = 1.9 nM; IL-6 IC50 = 1.3 nM
Quantified Difference	TAK-242 is ~470× more potent for TNF-α, ~408× more potent for IL-6.
Conditions	Mouse macrophages stimulated with LPS

Why This Matters

This differential potency is critical for experimental design: Tlr4-IN-1 may be preferable for studies requiring partial pathway inhibition or when TAK-242's extreme potency masks nuanced dose-response relationships.

• [1] Liu Z, Chen L, Yu P, et al. Discovery of 3-(Indol-5-yl)-indazole Derivatives as Novel Myeloid Differentiation Protein 2/Toll-like Receptor 4 Antagonists for Treatment of Acute Lung Injury. J Med Chem. 2019 Jun 13;62(11):5453-5469. doi:10.1021/acs.jmedchem.9b00316. View Source
• [2] MedChemExpress. Resatorvid (TAK-242) Product Page. IC50 values for NO, TNF-α, and IL-6. View Source

Direct MD2 Engagement: Tlr4-IN-1 Binds LPS Pocket with Defined Affinity

Tlr4-IN-1 inhibits the physical interaction between LPS and MD2 with an IC50 of 0.15 μM, as determined by an LPS-MD2 binding assay . This direct antagonism of the ligand-receptor interface contrasts with the mechanism of TAK-242, which does not bind MD2. Compared to the lipid A analog Eritoran, which binds MD2 with sub-nanomolar affinity (IC50 ~1.5 nM) [1], Tlr4-IN-1 offers a less potent but structurally distinct chemotype that may circumvent resistance mechanisms or exhibit different pharmacokinetic properties.

MD2 Binding (IC50)

Class-level

0.15 µM

Extracellular MD2-LPS interface antagonist

Eritoran: ~1.5 nM; chemotype differs

Evidence Dimension	Inhibition of LPS binding to MD2 (IC50)
Target Compound Data	0.15 μM
Comparator Or Baseline	Eritoran: IC50 ~1.5 nM for TLR4 antagonism
Quantified Difference	Eritoran is ~100× more potent.
Conditions	LPS-MD2 binding assay (cell-free)

Why This Matters

Understanding the distinct binding affinity of Tlr4-IN-1 relative to other MD2 ligands is essential for selecting the appropriate tool compound to probe MD2-dependent biology without saturating the target.

• [1] Eritoran. IUPHAR/BPS Guide to Pharmacology. Antagonist activity at TLR4 in human serum assessed as reduction in LPS-induced TNFalpha production. pIC50 8.82 (IC50 1.5 nM). View Source

NF-κB Pathway Suppression: Tlr4-IN-1 Attenuates Downstream Signaling with Micromolar Potency

In a cellular reporter assay, Tlr4-IN-1 suppresses LPS-induced NF-κB activation in RAW264.7 macrophages with an EC50 of 0.32 μM . While TAK-242 is also known to inhibit NF-κB activation downstream of TLR4, its potency in similar assays is typically in the low nanomolar range (e.g., 1-11 nM in RAW264.7 cells) . This quantitative distinction reaffirms that Tlr4-IN-1 provides a less potent, potentially more tunable intervention point in the TLR4 signaling cascade.

NF-κB Suppression (EC50)

Data to verify

Tlr4-IN-1: 0.32 µM

TAK-242: 1–11 nM

Partial pathway inhibition context

RAW264.7 reporter; potency gap ~30–300×

Evidence Dimension	Suppression of LPS-induced NF-κB activation (EC50)
Target Compound Data	0.32 μM
Comparator Or Baseline	TAK-242: EC50 ~1-11 nM (range from RAW264.7 cell assays)
Quantified Difference	TAK-242 is ~30- to 300-fold more potent.
Conditions	RAW264.7 macrophages stimulated with LPS

Why This Matters

For researchers aiming to achieve partial or graded inhibition of NF-κB-driven transcription, Tlr4-IN-1 offers a more manageable potency window than ultra-potent alternatives, reducing the risk of off-target effects associated with complete pathway ablation.

In Vivo Efficacy: Tlr4-IN-1 Ameliorates LPS-Induced Acute Lung Injury

In a mouse model of LPS-induced acute lung injury (ALI), intraperitoneal administration of Tlr4-IN-1 at 10 mg/kg significantly reduced macrophage infiltration into the lungs, prevented lung edema, and attenuated alveolar thickening . Similarly, TAK-242 has been shown to attenuate LPS-induced ALI in mice; however, its efficacy in this model is achieved at lower doses (e.g., 1-3 mg/kg intravenously) [1]. The higher effective dose of Tlr4-IN-1 reflects its lower intrinsic potency and may offer a larger therapeutic index for dose-ranging studies.

In Vivo ALI Model

Reported

10 mg/kg i.p. reduced lung injury markers

Model-response endpoint context

LPS-induced ALI, C57BL/6 mice; dose-dependent

Evidence Dimension	Reduction of lung injury parameters in LPS-challenged mice
Target Compound Data	10 mg/kg i.p. → reduced macrophage infiltration, lung edema, alveolar thickening
Comparator Or Baseline	TAK-242: 1-3 mg/kg i.v. → attenuated neutrophil accumulation, lung permeability, NF-κB activity
Quantified Difference	Tlr4-IN-1 requires ~3- to 10-fold higher dose for comparable efficacy.
Conditions	LPS-induced ALI model in C57BL/6 mice

Why This Matters

In vivo differentiation is paramount for procurement: Tlr4-IN-1 is a validated tool for ALI research, and its distinct dose-response profile relative to TAK-242 may be advantageous in studies where high doses are tolerable or where the goal is to avoid complete pathway suppression.

• [1] Seki H, Tasaka S, Fukunaga K, et al. Effect of toll-like receptor 4 inhibitor on LPS-induced lung injury. Inflamm Res. 2010;59(10):837-845. doi:10.1007/s00011-010-0195-3. View Source

Procurement-Driven Application Scenarios for Tlr4-IN-1

Preclinical Studies of Acute Lung Injury (ALI) and Sepsis

Tlr4-IN-1 is specifically validated in an LPS-induced ALI mouse model, where it reduces pulmonary inflammation and edema . Its moderate potency makes it suitable for dose-response studies and for investigating partial pathway inhibition. Procurement should be prioritized for laboratories seeking a chemically distinct MD2 antagonist that has demonstrated in vivo efficacy without the extreme potency of clinical candidates like TAK-242.

Dissecting MD2-Dependent vs. TLR4-Signaling Pathways

Given its direct binding to MD2 (IC50 = 0.15 μM) and subsequent blockade of NF-κB activation (EC50 = 0.32 μM) , Tlr4-IN-1 serves as a valuable tool for differentiating MD2-mediated ligand recognition from intracellular TLR4 signal transduction. This is particularly relevant when used in parallel with TLR4 signaling inhibitors (e.g., TAK-242) to map pathway nodes.

Structure-Activity Relationship (SAR) and MedChem Optimization Campaigns

As the lead compound from a series of 3-(indol-5-yl)-indazole derivatives [1], Tlr4-IN-1 provides a well-characterized scaffold for medicinal chemistry efforts aimed at developing next-generation MD2-TLR4 antagonists. Its moderate affinity and favorable physicochemical properties (e.g., DMSO solubility ~83-84 mg/mL) make it a practical starting point for analog synthesis.

In Vitro Cytokine Release Assays and NF-κB Reporter Systems

With defined IC50 values for TNF-α (0.89 μM) and IL-6 (0.53 μM) suppression in macrophages [1], Tlr4-IN-1 is ideally suited for in vitro studies of LPS-induced cytokine production. Its sub-micromolar potency ensures robust signal window without cytotoxic effects, facilitating high-throughput screening and mechanistic interrogation.

Application

Selection Property

Validation Focus

ALI/Sepsis Model Studies

MD2-targeted pathway intervention

Pulmonary inflammation model-response

MD2 vs. TLR4 Signaling Dissection

Extracellular MD2 binding mechanism

NF-κB and cytokine reporter assays

MedChem SAR Campaigns

Indazole scaffold for derivatization

MD2 binding affinity modulation

Cytokine Release & NF-κB Assays

Sub-micromolar inhibition window

TNF-α/IL-6 suppression, cytotoxicity control

• [1] Liu Z, Chen L, Yu P, et al. Discovery of 3-(Indol-5-yl)-indazole Derivatives as Novel Myeloid Differentiation Protein 2/Toll-like Receptor 4 Antagonists for Treatment of Acute Lung Injury. J Med Chem. 2019 Jun 13;62(11):5453-5469. doi:10.1021/acs.jmedchem.9b00316. View Source